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Compound of Interest

Compound Name: Dysprosium-164

Cat. No.: B084499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stable isotope Dysprosium-
164 (¹⁶⁴Dy), focusing on its isotopic mass, natural abundance, and its significant applications in

research and medicine. This document is intended to serve as a valuable resource for

professionals in the fields of nuclear medicine, materials science, and drug development.

Isotopic Properties of Dysprosium-164
Dysprosium (Dy), a rare earth element with the atomic number 66, is composed of seven

naturally occurring stable isotopes.[1][2][3] Among these, Dysprosium-164 is the most

abundant.[1][2] The isotopic properties of ¹⁶⁴Dy are summarized in the tables below, compiled

from various authoritative sources.

Isotopic Mass and Abundance of Dysprosium-164
The precise determination of isotopic mass and natural abundance is critical for various

scientific applications. The values for Dysprosium-164 have been established through

advanced analytical techniques, primarily mass spectrometry.
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Property Value Source

Isotopic Mass (u) 163.92918(2) ChemLin[4]

163.9291748 BuyIsotope[5]

163.929181 IUPAC[6]

163.929174751 Periodic Table[7]

163.929171 Trace Sciences[8], NIST[9]

Natural Abundance (%) 28.260(54) ChemLin[4], IUPAC[6]

28.26 BuyIsotope[5]

28.3 Wikipedia[2]

28.2 Britannica[10], NIST[9]

Nuclear and Atomic Properties of Dysprosium-164
Beyond its mass and abundance, several other nuclear and atomic characteristics of

Dysprosium-164 are essential for its application in various fields.

Property Value

Atomic Number (Z) 66

Mass Number (A) 164

Neutron Number (N) 98

Spin 0+

Half-life Stable

Experimental Determination of Isotopic Mass and
Composition
The accurate measurement of isotopic mass and abundance for elements like Dysprosium-
164 is predominantly achieved through mass spectrometry techniques. The two most
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prominent methods are Thermal Ionization Mass Spectrometry (TIMS) and Multicollector-

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Thermal Ionization Mass Spectrometry (TIMS)
TIMS is a highly sensitive technique renowned for its precision in measuring isotope ratios,

particularly for elements with high ionization potentials like rare earth elements.[6]

Methodology:

Sample Preparation: A purified liquid sample of the element is deposited onto a metal

filament (e.g., tantalum, tungsten, or rhenium).[3]

Thermal Ionization: The filament is heated to evaporate the solvent, and then further heated

to a high temperature to induce thermal ionization, where atoms are ionized by losing an

electron.[3]

Ion Acceleration and Focusing: The resulting singly charged positive ions are accelerated by

an electric potential and focused into a fine beam by a series of electrostatic lenses.[3]

Mass Separation: The ion beam passes through a strong magnetic field, which deflects the

ions based on their mass-to-charge ratio. Lighter isotopes are deflected more than heavier

ones.[3]

Detection: The separated ion beams are collected by multiple detectors (Faraday cups),

allowing for the simultaneous measurement of different isotopes.[3][6] The resulting electrical

signals are proportional to the abundance of each isotope.

Multicollector-Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS combines a high-temperature plasma source with a multi-collector mass

spectrometer, offering high precision and the ability to analyze a wide range of elements.[4][5]

Methodology:
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Sample Introduction: The sample, typically in a liquid form, is introduced into the instrument

via a nebulizer, which creates a fine aerosol.

Plasma Ionization: The aerosol is transported into an argon plasma torch, where the high

temperature (6,000-10,000 K) efficiently ionizes the sample atoms.[10]

Ion Extraction and Focusing: The ions are extracted from the plasma and focused into a

beam.

Mass Analysis: The ion beam is directed into a magnetic sector analyzer, where ions are

separated according to their mass-to-charge ratio.

Multicollection: Similar to TIMS, an array of Faraday cups simultaneously detects the ion

beams of different isotopes, enabling precise isotope ratio measurements.[1]

Applications in Research and Drug Development
Dysprosium-164, as a stable and the most abundant isotope of dysprosium, serves as a

critical starting material for the production of medically significant radioisotopes.[11]

Production of Medical Radioisotopes
The high thermal neutron absorption cross-section of ¹⁶⁴Dy makes it an excellent target for

neutron bombardment in a nuclear reactor.[11] This process leads to the production of other

isotopes that have therapeutic applications.

Dysprosium-165 (¹⁶⁵Dy): Neutron capture by ¹⁶⁴Dy produces ¹⁶⁵Dy, a beta- and gamma-

emitting radioisotope with a short half-life of 2.334 hours. ¹⁶⁵Dy is utilized in radiation

synovectomy for the treatment of arthritis.[8]

Holmium-166 (¹⁶⁶Ho): Dysprosium-164 can also be used to produce Dysprosium-166,

which then decays to Holmium-166.[8] ¹⁶⁶Ho is a high-energy beta-emitter used in targeted

radiotherapy for cancer treatment.[8][12]

The production pathway of these medical radioisotopes from Dysprosium-164 is a key

process in nuclear medicine.
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Stable Isotope Tracer Studies
Dysprosium has been investigated for its potential use as a nonabsorbable marker in studies of

mineral absorption using stable isotope tracers.[9] In such studies, a stable isotope of a mineral

of interest (e.g., Zinc-70) is administered along with dysprosium. By measuring the excretion of

both, researchers can accurately determine the absorption of the mineral.[9]

Visualized Workflows
To better illustrate the processes discussed, the following diagrams are provided in the DOT

language for Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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